Cas no 61531-31-5 (2,4(1H,3H)-Pyrimidinedione, 3-(2,3-dibromopropyl)-6-(trifluoromethyl)-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 3-(2,3-dibromopropyl)-6-(trifluoromethyl)-
• CAS No: 61531-31-5
• MF: C₈H₇Br₂F₃N₂O₂
• MW: 379.956590890884
• CID: 476053
• PubChem ID: 21510798
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione, 3-(2,3-dibromopropyl)-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 3-(2,3-dibromopropyl)-6-(trifluoromethyl)-
• 3-(2,3-dibromopropyl)-6-(trifluoromethyl)-1H-pyrimidine-2,4-dione
• DTXSID30615363
• SCHEMBL11784441
• 3-(2,3-Dibromopropyl)-6-(trifluoromethyl)pyrimidine-2,4(1H,3H)-dione
• 61531-31-5

• Inchi： 1S/C8H7Br2F3N2O2/c9-2-4(10)3-15-6(16)1-5(8(11,12)13)14-7(15)17/h1,4H,2-3H2,(H,14,17)
• InChI Key： GGJRFJZMFQVPMP-UHFFFAOYSA-N
• SMILES： BrC(CBr)CN1C(C=C(C(F)(F)F)NC1=O)=O

Computed Properties

• Exact Mass: 377.88261
• Monoisotopic Mass: 377.88264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 49.41